Cas no 109-20-6 (geranyl isovalerate)

• Product Name: geranyl isovalerate
• CAS No: 109-20-6
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 81884
• PubChem ID: 329830503
• Update Time: 2025-06-08

geranyl isovalerate Chemical and Physical Properties

Names and Identifiers

• geranyl isovalerate
• 1-Isovaleryloxy-3,7-dimethyl-octa-2t,6-dien
• 1-isovaleryloxy-3,7-dimethyl-octa-2t,6-diene
• 3,7
• FEMA 2518
• GERANYL 3-METHYLBUTYRATE
• Geranyl isopentanoate
• Geranyl isovarerate
• geranyl3-methylbutanoate
• Geranylisovalerat
• GERANYLISOVALERIANAT
• Isovaleriansaeure-(3,7-dimethyl-octa-2,6-dienylester)
• Isovaleric acid geranyl
• isovaleric acid-(3,7-dimethyl-octa-2,6-dienyl ester)
• 3,7-dimethyl-, isovalerate, (e)-6-octadien-1-ol
• 3-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (e)-butanoic aci
• 3-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (e)-butyric aci
• isovaleric acid geranyl ester
• geranyl 3-methylbutanoate
• DTXSID50861729
• 3,7-dimethylocta-2,6-dienyl 3-methylbutanoate
• FT-0626666
• FT-0773486
• 3,7-dimethylocta-2,6-dien-1-yl 3-methylbutanoate
• (Z)-3,7-dimethylocta-2,6-dienyl 3-methylbutanoate
• Butanoic acid, 3-methyl-, (2E)-3,7-dimethyl-2,6-octadienyl ester

• MDL： MFCD00036514
• Inchi： 1S/C15H26O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4/h7,9,13H,6,8,10-11H2,1-5H3
• InChI Key： SOUKTGNMIRUIQN-UHFFFAOYSA-N
• SMILES： O(CC=C(C)CC/C=C(\C)/C)C(CC(C)C)=O

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish liquid, rose aroma, apple and pineapple like base fragrance, sweet apple like sweet taste
• Density: 0.89 g/mL at 25 °C(lit.)
• Boiling Point: 279 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.458(lit.)
• PSA: 26.30000
• LogP: 4.26840
• FEMA: 2518 | GERANYL ISOVALERATE
• Solubility: Insoluble in water, soluble in most non-volatile oils and ethanol

geranyl isovalerate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：RG5927700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils

Additional information on geranyl isovalerate

Geranyl Isovalerate (CAS No. 109-20-6): Chemical Profile and Emerging Applications

Geranyl isovalerate, a naturally occurring ester derivative, is identified by the chemical formula C₁₁H₁₈O₂ and the CAS number 109-20-6. This compound belongs to the class of monoterpenes and is widely recognized for its role in the fragrance and flavor industry due to its pleasant citrus-like aroma. However, recent advancements in biochemical research have unveiled novel potential applications of geranyl isovalerate in pharmaceuticals, cosmetics, and agrochemicals, making it a subject of significant interest among researchers.

The structural composition of geranyl isovalerate consists of a geranyl backbone linked to an isovaleric acid moiety. This unique configuration imparts both lipophilicity and volatility, which are advantageous for its use in various formulations. The compound's ability to permeate cell membranes efficiently has led to investigations into its potential as a bioactive molecule. Recent studies have demonstrated its role in modulating enzymatic pathways and signaling cascades, which could have implications in therapeutic interventions.

In the realm of pharmaceutical research, geranyl isovalerate has been explored for its potential anti-inflammatory and antioxidant properties. Studies have shown that this compound can interact with lipid rafts and membrane-bound receptors, thereby influencing cellular communication. Specifically, research indicates that geranyl isovalerate may inhibit the activity of lipoxygenase enzymes, which are key mediators in the inflammatory response. This mechanism has sparked interest in developing it as a lead compound for novel anti-inflammatory drugs.

Beyond pharmaceutical applications, geranyl isovalerate has found utility in the cosmetic industry due to its skin-nourishing properties. Its molecular structure allows it to penetrate the stratum corneum effectively, delivering moisture and antioxidants to deeper skin layers. Clinical trials have suggested that formulations containing geranyl isovalerate can enhance skin elasticity and reduce the appearance of fine lines. Additionally, its natural origin makes it an attractive ingredient for eco-conscious consumers seeking organic skincare solutions.

The agrochemical sector has also begun to harness the potential of geranyl isovalerate as a plant growth regulator. Research indicates that this compound can stimulate root development and improve stress tolerance in crops. By modulating phytohormone levels, geranyl isovalerate helps plants optimize their growth patterns under adverse conditions such as drought or high salinity. This application not only promises increased agricultural yields but also aligns with sustainable farming practices by reducing reliance on synthetic chemicals.

From a synthetic chemistry perspective, geranyl isovalerate serves as a versatile intermediate in organic synthesis. Its reactivity allows for modifications that yield derivatives with enhanced biological activity. For instance, researchers have synthesized analogs of geranyl isovalerate that exhibit stronger antimicrobial properties without compromising safety profiles. These findings underscore the compound's significance as a building block for drug discovery initiatives.

The industrial production of geranyl isovalerate has seen significant advancements due to innovations in biocatalysis and green chemistry techniques. Fermentation processes using engineered microorganisms have improved yield and purity while reducing environmental impact compared to traditional chemical synthesis methods. Such developments not only make geranyl isovalerate more accessible but also align with global efforts toward sustainable manufacturing practices.

Future research directions for geranyl isovalerate include exploring its role in neuroprotection and cancer therapy. Preliminary studies suggest that this compound may interfere with tumor growth by inhibiting key signaling pathways involved in cell proliferation. Furthermore, its potential to cross the blood-brain barrier makes it an intriguing candidate for neurodegenerative disease treatments. As our understanding of molecular mechanisms continues to evolve, so too will the therapeutic applications of geranyl isovalerate.

In conclusion, geranyl isovalerate (CAS No. 109-20-6) represents a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties coupled with emerging research findings position it as a promising candidate for future innovations in medicine, cosmetics, agriculture, and materials science. As scientific exploration progresses, we can anticipate even broader utilization of this versatile molecule.